Cas no 327056-09-7 (Pyridine, 2-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Pyridine, 2-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 327056-09-7
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1452073
• PubChem ID: 789864
• Update Time: 2025-04-20

Pyridine, 2-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• 3-(2-pyridyl)-5-(3-methoxyphenyl)-1,2,4-oxadiazole
• STK016823
• AB00093633-01
• SCHEMBL4181850
• AKOS000595503
• SR-01000496571
• MLS000525377
• BIM-0028224.P001
• BDBM48215
• Oprea1_108778
• CCG-20585
• DB-293502
• CBMicro_028457
• 5-(3-methoxyphenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• SR-01000496571-1
• 5-(3-methoxyphenyl)-3-(2-pyridyl)-1,2,4-oxadiazole
• 5-(3-methoxyphenyl)-3-(2-pyridinyl)-1,2,4-oxadiazole
• UTVLFQJTGRGDDM-UHFFFAOYSA-N
• HMS2351F20
• CHEMBL1487967
• SMR000122251
• Cambridge id 5689932
• 2-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine
• Oprea1_193530
• cid_789864
• EU-0045296
• 2-[5-(3-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine
• 327056-09-7

• Inchi： 1S/C14H11N3O2/c1-18-11-6-4-5-10(9-11)14-16-13(17-19-14)12-7-2-3-8-15-12/h2-9H,1H3
• InChI Key： UTVLFQJTGRGDDM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)OC)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.04